Cas no 31967-08-5 (1-Aminopiperidin-2-one hydrochloride)

• Product name: 1-Aminopiperidin-2-one hydrochloride
• CAS No: 31967-08-5
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD26383915
• CID: 1029883
• PubChem ID: 66839493

1-Aminopiperidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Aminopiperidin-2-one hydrochloride
• 31967-08-5
• 1-Aminopiperidin-2-one HCl
• rac-aminopiperidin-2-one hydrochloride
• DS-1973
• DB-147377
• 1-Aminopiperidin-2-onehydrochloride
• A875753
• SCHEMBL909236
• C74639
• 1-Aminopiperidin-2-one--hydrogen chloride (1/1)
• SB42943
• 1-aminopiperidin-2-one;hydrochloride
• DTXSID10735876
• AKOS016842730
• FTOLAFFWSGITBE-UHFFFAOYSA-N
• CS-0155294

• MDL： MFCD26383915
• Inchi： InChI=1S/C5H10N2O.ClH/c6-7-4-2-1-3-5(7)8;/h1-4,6H2;1H
• InChI Key： FTOLAFFWSGITBE-UHFFFAOYSA-N
• SMILES： O=C1N(N)CCCC1.[H]Cl

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

1-Aminopiperidin-2-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 1-Aminopiperidin-2-one hydrochloride

1-Aminopiperidin-2-one Hydrochloride (CAS No. 31967-08-5): A Versatile Chemical Building Block

1-Aminopiperidin-2-one hydrochloride (CAS 31967-08-5) is an important organic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This white to off-white crystalline powder belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and applications in drug development.

The molecular structure of 1-aminopiperidin-2-one HCl features a six-membered piperidine ring with both an amino group and a carbonyl group, making it a valuable bifunctional building block for organic synthesis. Researchers particularly value its dual reactivity, which allows for selective modifications at either the amino or carbonyl position, enabling the creation of various pharmacologically active compounds.

In recent years, the demand for high-purity 1-aminopiperidin-2-one hydrochloride has increased significantly due to its applications in developing CNS-targeting drugs and neurological disorder treatments. This aligns with current healthcare trends focusing on mental health and neurodegenerative diseases, making this compound particularly relevant in today's pharmaceutical landscape.

The synthesis of CAS 31967-08-5 typically involves the protection and deprotection of functional groups, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles, reducing environmental impact while maintaining efficiency - a key concern for today's environmentally conscious researchers.

Quality control for 1-aminopiperidin-2-one HCl involves rigorous analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, typically ≥98% purity for research-grade material.

Storage and handling of 1-aminopiperidin-2-one hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. Proper storage conditions are crucial for preserving the compound's reactivity and shelf life.

The global market for piperidine derivatives like 31967-08-5 has shown steady growth, driven by increasing R&D investment in pharmaceutical and biotechnology sectors. Market analysts project continued expansion as researchers discover new applications for these versatile building blocks in drug discovery programs.

Recent patent literature reveals growing interest in 1-aminopiperidin-2-one HCl as a precursor for various therapeutic agents, particularly those targeting G-protein coupled receptors and enzyme inhibitors. This reflects broader trends in drug discovery focusing on precision medicine and targeted therapies.

From a regulatory perspective, CAS 31967-08-5 is not currently classified as hazardous under major chemical regulations. However, researchers should always consult the latest safety data sheets and comply with local regulations when working with this or any chemical compound.

The future outlook for 1-aminopiperidin-2-one hydrochloride appears promising, with potential applications emerging in areas such as peptide mimetics and bioconjugation chemistry. As synthetic methodologies advance and biological targets become more complex, the demand for specialized building blocks like this compound is expected to grow accordingly.

For researchers seeking alternatives or derivatives, several structurally related compounds exist, including various protected aminopiperidone derivatives and ring-substituted analogs. The choice of specific derivative often depends on the intended application and desired reactivity profile.

In conclusion, 1-aminopiperidin-2-one hydrochloride (CAS 31967-08-5) represents a valuable tool for medicinal chemists and researchers working in drug discovery. Its unique structural features and versatile reactivity make it particularly useful for creating diverse molecular architectures with potential biological activity. As pharmaceutical research continues to evolve, compounds like this will likely play an increasingly important role in developing new therapeutic agents.